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Compound of Interest

Compound Name: Prerubialatin

Cat. No.: B15558501 Get Quote

CAS Number: 1667718-89-9 Molecular Formula: C₂₇H₂₀O₇ Molecular Weight: 456.45 g/mol

Introduction
Prerubialatin is a chemical compound that has been identified as a key precursor in the

biomimetic synthesis of rubialatins A and B, complex naphthohydroquinone dimers isolated

from the medicinal plant Rubia cordifolia. Despite its pivotal role as a synthetic intermediate, a

comprehensive review of publicly available scientific literature and chemical databases reveals

a significant lack of in-depth technical data regarding its specific biological activities, associated

experimental protocols, and signaling pathways. This guide summarizes the currently available

information on prerubialatin, primarily focusing on its chemical properties and its context within

the synthesis of other bioactive molecules.

Chemical and Physical Properties
Based on the available information, the chemical and physical properties of prerubialatin are

summarized in the table below. It is important to note that detailed experimental data on these

properties are scarce.
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Property Value Source

CAS Number 1667718-89-9 Chemical Databases

Molecular Formula C₂₇H₂₀O₇ Chemical Databases

Molecular Weight 456.45 g/mol Chemical Databases

Source
Synthetic precursor; found in

Rubia cordifolia
[1]

Purity
Commercially available at

>98%
[2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Storage
Recommended storage at

-20°C as a solid or in solution
[1]

Synthesis and Role as a Precursor
Prerubialatin has been successfully synthesized as a crucial intermediate in the total synthesis

of rubialatins A and B. The synthetic strategy highlights its importance in accessing complex

natural product architectures. A general workflow for its role in synthesis is depicted below.
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Synthetic pathway from precursors to Rubialatins A and B via Prerubialatin.

Biological Activity and Significance
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While prerubialatin is isolated from Rubia cordifolia, a plant with a long history of use in

traditional medicine for its anti-inflammatory, antioxidant, and cytotoxic properties, there is a

notable absence of studies specifically evaluating the biological activity of purified

prerubialatin. The therapeutic effects of Rubia cordifolia extracts are attributed to a complex

mixture of compounds, including anthraquinones and naphthoquinones, and it is plausible that

prerubialatin contributes to this activity. However, without direct experimental evidence, its

specific role and potency remain unknown.

Currently, no quantitative data, such as IC₅₀ or EC₅₀ values, for prerubialatin against any

biological target are available in the public domain. Furthermore, no detailed experimental

protocols for biological assays involving prerubialatin have been published.

Signaling Pathways
Consistent with the lack of data on its biological activity, there is no information available

regarding any signaling pathways that may be modulated by prerubialatin. Research in this

area would be a critical step in elucidating its potential pharmacological relevance.

Conclusion and Future Directions
Prerubialatin is a chemically defined intermediate that has enabled the synthesis of the

complex natural products, rubialatins A and B. Its presence in the medicinally significant plant

Rubia cordifolia suggests it may possess biological activity. However, a thorough review of the

current scientific literature reveals a significant gap in our understanding of its pharmacological

properties.

For researchers, scientists, and drug development professionals, prerubialatin represents an

unexplored chemical entity. Future research should focus on:

Biological Screening: Evaluating the cytotoxic, anti-inflammatory, antioxidant, and other

biological activities of purified prerubialatin.

Mechanism of Action Studies: In the event of confirmed biological activity, elucidating the

molecular targets and signaling pathways involved.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of

prerubialatin to understand the chemical features essential for any observed activity.
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Such studies are imperative to unlock the potential therapeutic value of this naturally-derived

precursor. Until then, prerubialatin remains a molecule of interest primarily from a synthetic

chemistry perspective.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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